Cas no 57764-44-0 (1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI))

1,2-Benzisoxazole-3-carboxylic acid, 4-amino-, methyl ester (9CI) is a heterocyclic organic compound featuring a benzisoxazole core functionalized with an amino group at the 4-position and a methyl ester at the 3-carboxylic acid position. This structure imparts reactivity suitable for pharmaceutical and agrochemical intermediates, particularly in the synthesis of biologically active molecules. The amino and ester groups offer versatile sites for further derivatization, enabling applications in medicinal chemistry and material science. Its well-defined chemical properties and stability under controlled conditions make it a valuable building block for research and industrial processes requiring precise molecular modifications.

1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI) structure

57764-44-0 structure

Product Name:1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI)

CAS No:57764-44-0

MF:C₉H₈N₂O₃

MW:192.1714220047

CID:947509

PubChem ID:84772243

Update Time:2025-10-12

1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI)
- 57764-44-0
- Methyl 4-aminobenzo[d]isoxazole-3-carboxylate
- Methyl 4-amino-1,2-benzisoxazole-3-carboxylate
- DTXSID201246415
- methyl 4-amino-1,2-benzoxazole-3-carboxylate
- A914929
- Methyl4-aminobenzo[d]isoxazole-3-carboxylate
- Inchi： 1S/C9H8N2O3/c1-13-9(12)8-7-5(10)3-2-4-6(7)14-11-8/h2-4H,10H2,1H3
- InChI Key： FBFYWEIZRLJYHQ-UHFFFAOYSA-N
- SMILES： O1C2C=CC=C(C=2C(C(=O)OC)=N1)N

Computed Properties

Exact Mass: 192.05349212g/mol
Monoisotopic Mass: 192.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 78.4Å²

1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI) Security Information

Storage Condition：(BD539735)

1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI) Pricemore >>

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